![molecular formula C21H26N2O2 B4841299 1-[2-(2,5-dimethylphenoxy)propanoyl]-4-phenylpiperazine](/img/structure/B4841299.png)
1-[2-(2,5-dimethylphenoxy)propanoyl]-4-phenylpiperazine
Overview
Description
1-[2-(2,5-dimethylphenoxy)propanoyl]-4-phenylpiperazine, also known as DMPP, is a compound that has gained significant attention in the scientific community due to its potential therapeutic applications. DMPP is a piperazine derivative that has been synthesized through various methods, and its mechanism of action has been extensively studied. In
Mechanism of Action
1-[2-(2,5-dimethylphenoxy)propanoyl]-4-phenylpiperazine acts as a selective serotonin receptor agonist, specifically targeting the 5-HT1A receptor. This receptor is involved in the regulation of mood, anxiety, and pain perception. 1-[2-(2,5-dimethylphenoxy)propanoyl]-4-phenylpiperazine has been shown to increase the release of serotonin in the brain, leading to its anti-depressant effects. 1-[2-(2,5-dimethylphenoxy)propanoyl]-4-phenylpiperazine also acts as a dopamine receptor agonist, which may contribute to its potential use as a treatment for Parkinson's disease.
Biochemical and Physiological Effects:
1-[2-(2,5-dimethylphenoxy)propanoyl]-4-phenylpiperazine has been shown to have a range of biochemical and physiological effects. It has been shown to reduce inflammation and inhibit the growth of cancer cells. 1-[2-(2,5-dimethylphenoxy)propanoyl]-4-phenylpiperazine has also been shown to increase the release of dopamine in the brain, leading to its potential use as a treatment for Parkinson's disease. In addition, 1-[2-(2,5-dimethylphenoxy)propanoyl]-4-phenylpiperazine has been shown to have analgesic effects and may be useful in the treatment of neuropathic pain.
Advantages and Limitations for Lab Experiments
1-[2-(2,5-dimethylphenoxy)propanoyl]-4-phenylpiperazine has several advantages for lab experiments. It is relatively easy to synthesize and has been extensively studied, making it a well-understood compound. 1-[2-(2,5-dimethylphenoxy)propanoyl]-4-phenylpiperazine also has a range of potential therapeutic applications, making it a valuable compound for drug discovery. However, 1-[2-(2,5-dimethylphenoxy)propanoyl]-4-phenylpiperazine has some limitations for lab experiments. It has been shown to have some toxicity in animal studies, which may limit its use in clinical trials. In addition, 1-[2-(2,5-dimethylphenoxy)propanoyl]-4-phenylpiperazine has not been extensively studied in humans, so its safety and efficacy in humans are not well-understood.
Future Directions
There are several future directions for research on 1-[2-(2,5-dimethylphenoxy)propanoyl]-4-phenylpiperazine. One area of research could focus on its potential use as a treatment for Parkinson's disease and other neurological disorders. Another area of research could focus on its potential use as an analgesic and treatment for neuropathic pain. Further studies could also explore the safety and efficacy of 1-[2-(2,5-dimethylphenoxy)propanoyl]-4-phenylpiperazine in humans, as well as its potential side effects. Finally, research could focus on the development of new 1-[2-(2,5-dimethylphenoxy)propanoyl]-4-phenylpiperazine derivatives with improved therapeutic properties.
Conclusion:
In conclusion, 1-[2-(2,5-dimethylphenoxy)propanoyl]-4-phenylpiperazine is a compound with significant potential for therapeutic applications. Its mechanism of action has been extensively studied, and it has been shown to have anti-inflammatory, anti-tumor, and anti-depressant effects. 1-[2-(2,5-dimethylphenoxy)propanoyl]-4-phenylpiperazine has potential applications in the treatment of Parkinson's disease, neuropathic pain, and other neurological disorders. While 1-[2-(2,5-dimethylphenoxy)propanoyl]-4-phenylpiperazine has some limitations for lab experiments, it remains a valuable compound for drug discovery. Future research on 1-[2-(2,5-dimethylphenoxy)propanoyl]-4-phenylpiperazine could lead to the development of new treatments for a range of conditions.
Scientific Research Applications
1-[2-(2,5-dimethylphenoxy)propanoyl]-4-phenylpiperazine has been extensively studied for its potential therapeutic applications. It has been shown to have anti-inflammatory, anti-tumor, and anti-depressant effects. 1-[2-(2,5-dimethylphenoxy)propanoyl]-4-phenylpiperazine has also been studied for its potential use as an analgesic and as a treatment for neuropathic pain. In addition, 1-[2-(2,5-dimethylphenoxy)propanoyl]-4-phenylpiperazine has been shown to have potential applications in the treatment of Parkinson's disease and other neurological disorders.
properties
IUPAC Name |
2-(2,5-dimethylphenoxy)-1-(4-phenylpiperazin-1-yl)propan-1-one |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H26N2O2/c1-16-9-10-17(2)20(15-16)25-18(3)21(24)23-13-11-22(12-14-23)19-7-5-4-6-8-19/h4-10,15,18H,11-14H2,1-3H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
RCQRWVBCQFXTJN-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1)C)OC(C)C(=O)N2CCN(CC2)C3=CC=CC=C3 |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H26N2O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
338.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-(2,5-Dimethylphenoxy)-1-(4-phenylpiperazin-1-yl)propan-1-one | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![(4-bromophenyl){3-[(4-nitrobenzyl)oxy]benzyl}amine](/img/structure/B4841236.png)
![3-(1,3-benzodioxol-5-yl)-N-butyl-2-{[3-(4-methoxyphenyl)acryloyl]amino}acrylamide](/img/structure/B4841238.png)
![4-{[3-(benzyloxy)-4-methoxybenzylidene]amino}-5-(4-chlorophenyl)-4H-1,2,4-triazole-3-thiol](/img/structure/B4841244.png)
![6-phenyl-2-(propylthio)-6,7-dihydro[1,2,4]triazolo[5,1-b]quinazolin-8(5H)-one](/img/structure/B4841250.png)
![2-{[1-(2-methoxyphenyl)-1H-tetrazol-5-yl]thio}-N-(2-methylphenyl)acetamide](/img/structure/B4841263.png)
![N-[4-(butylthio)phenyl]-2-(2-iodophenoxy)acetamide](/img/structure/B4841267.png)
![5-chloro-N-[3-(N-{[(2,4-difluorophenyl)amino]carbonothioyl}ethanehydrazonoyl)phenyl]-2-thiophenecarboxamide](/img/structure/B4841284.png)
![5-[4-bromo-1-methyl-5-(trifluoromethyl)-1H-pyrazol-3-yl]-4-[1-(4-methylbenzyl)-1H-pyrazol-4-yl]-4H-1,2,4-triazole-3-thiol](/img/structure/B4841294.png)
![2-{2-[5-cyclopropyl-3-(trifluoromethyl)-1H-pyrazol-1-yl]-1-methylethyl}-4-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,3-thiazole](/img/structure/B4841303.png)
![6-({4-[(3,4-dimethylphenyl)sulfonyl]-1-piperazinyl}carbonyl)-3,4-dimethyl-3-cyclohexene-1-carboxylic acid](/img/structure/B4841309.png)
